Cas no 185617-14-5 (D-Homotyrosine hydrobromide)

• Product Name: D-Homotyrosine hydrobromide
• CAS No: 185617-14-5
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• MDL: MFCD01075128
• CID: 114596
• PubChem ID: 56777052
• Update Time: 2025-05-27

D-Homotyrosine hydrobromide Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-amino-4-hydroxy-, hydrobromide(1:1), (aR)-
• (R)-2-Amino-4-(4-hydroxyphenyl)butanoic acid hydrobromide
• D-HOMOTYROSINE HYDROBROMIDE
• H-D-HOTyr-OH HBr
• H-D-HTyr-OH*HBr
• H-D-HOMOTYR-OH HBR
• H-D-HTY-OH HBR
• H-D-HTYR-OH HBR
• D-HomoTyr-OH·HBr
• H-D-HTyr-OH Hydrobromide
• D-HOMOTYROSINE HYDROBROMIDE SALT
• (R)-4-Hydroxy-homophenylalanine HBr
• URCVTTXLQQVTHD-SBSPUUFOSA-N
• (2R)-2-amino-4-(4-hydroxyphenyl)butanoic acid;hydrobromide
• MFCD01075128
• D-HOMOTYROSINE HBR
• (2R)-2-amino-4-(4-hydroxyphenyl)butanoic acid hydrobromide
• A880707
• (R)-2-Amino-4-(4-hydroxyphenyl)butanoicacidhydrobromide
• SCHEMBL919214
• AKOS025286009
• CS-0209105
• 185617-14-5
• (2R)-4-(4-hydroxyphenyl)-2-amino-butanoic acid hydrobromide
• S-185617-14-5
• BS-27508
• C10H14BrNO3
• D-Homotyrosine hydrobromide (H-D-hTyr-OH.HBr)
• D-Homotyrosine hydrobromide salt≥ 95% (HPLC)
• DB-264749
• D-Homotyrosine hydrobromide

• MDL： MFCD01075128
• Inchi： 1S/C10H13NO3.BrH/c11-9(10(13)14)6-3-7-1-4-8(12)5-2-7;/h1-2,4-5,9,12H,3,6,11H2,(H,13,14);1H/t9-;/m1./s1
• InChI Key： URCVTTXLQQVTHD-SBSPUUFOSA-N
• SMILES： Br.OC([C@@H](CCC1C=CC(=CC=1)O)N)=O

Computed Properties

• Exact Mass: 275.01600
• Monoisotopic Mass: 275.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• PSA: 83.55000
• LogP: 2.39510

D-Homotyrosine hydrobromide Security Information

• Storage Condition：Store at 0-5°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Homotyrosine hydrobromide

Comprehensive Overview of D-Homotyrosine Hydrobromide (CAS No. 185617-14-5): Properties, Applications, and Research Insights

D-Homotyrosine hydrobromide (CAS No. 185617-14-5) is a specialized chiral amino acid derivative gaining traction in pharmaceutical and biochemical research. As a hydrobromide salt of the non-proteinogenic amino acid D-homotyrosine, this compound exhibits unique stereochemical properties, making it valuable for peptide synthesis, enzyme studies, and drug development. Its molecular structure features an extended side chain compared to standard tyrosine, offering researchers a tool to modulate peptide conformation and biological activity.

The growing interest in unnatural amino acids like D-homotyrosine hydrobromide stems from their applications in developing novel therapeutics, particularly in oncology and neurology. Recent studies highlight its potential as a building block for peptide-based drugs, where the bromine counterion enhances solubility for biological testing. Scientists frequently search for "D-homotyrosine solubility," "CAS 185617-14-5 supplier," and "homotyrosine in peptide design," reflecting its importance in medicinal chemistry.

From a synthetic perspective, 185617-14-5 serves as a crucial intermediate for creating constrained peptides with improved metabolic stability. Its chiral purity (>98% ee typically) ensures reproducibility in research, addressing common queries like "how to characterize D-homotyrosine derivatives" or "HPLC methods for homotyrosine analysis." The compound's crystalline form (white to off-white powder) and stability under nitrogen atmosphere make it practical for laboratory use.

Emerging applications in PET radiopharmaceuticals have brought new attention to D-homotyrosine hydrobromide, with researchers investigating tyrosine analogs for tumor imaging. This connects to trending searches about "amino acid tracers in diagnostics" and "non-natural tyrosine uses." The compound's modified aromatic ring system allows selective radiolabeling while maintaining biological recognition - a hot topic in nuclear medicine forums.

Quality parameters for CAS 185617-14-5 typically include: 1H NMR consistency (δ 7.1-7.3 ppm for aromatic protons), specific rotation [α]D20 between +15° to +25° (c=1 in H2O), and UV absorption maxima at 274 nm. These specifications answer frequent technical questions like "how to verify D-homotyrosine purity" or "homotyrosine spectral data." Analytical certificates often provide detailed chromatograms (HPLC purity >97%) and residual solvent profiles to meet pharmaceutical standards.

In neuroscience research, the D-configuration of this compound shows intriguing interactions with neurotransmitter receptors, sparking searches for "D-amino acids in brain function." Unlike natural L-tyrosine, D-homotyrosine resists rapid enzymatic degradation, making it useful for studying blood-brain barrier transport mechanisms. Recent publications explore its incorporation into neuropeptide analogs with prolonged in vivo activity.

From a commercial standpoint, D-homotyrosine hydrobromide remains a low-volume, high-value specialty chemical. Procurement teams often search for "bulk homotyrosine suppliers" or "GMP-grade 185617-14-5," with prices varying significantly based on scale and certification. The compound's shelf life (typically 24 months at -20°C) and storage requirements (desiccated, inert atmosphere) are frequent topics in technical discussions.

Environmental and safety profiles of 185617-14-5 show favorable characteristics compared to halogenated compounds, addressing concerns about "green chemistry amino acid derivatives." The hydrobromide salt form reduces dust formation during handling while maintaining good aqueous solubility (50-100 mg/mL at pH 3-5). Material Safety Data Sheets indicate standard laboratory precautions suffice for routine use.

Future research directions for D-homotyrosine hydrobromide include exploring its role in bioorthogonal chemistry and targeted drug delivery systems. The compound's ability to participate in click chemistry reactions (via modified phenolic groups) aligns with searches for "tyrosine bio-conjugation techniques." Patent analyses reveal growing IP activity around homotyrosine-containing compounds in antibody-drug conjugates (ADCs).

For researchers validating methods, CAS 185617-14-5 often serves as a reference standard in chiral separations. Method development questions like "chiral HPLC for D-homotyrosine" or "capillary electrophoresis of tyrosine analogs" frequently arise in analytical chemistry circles. The compound's distinct retention behavior helps establish system suitability in amino acid analysis.